Cas no 2937-59-9 (2,6-bis(hydroxymethyl)phenol)

• Product Name: 2,6-bis(hydroxymethyl)phenol
• CAS No: 2937-59-9
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD03792731
• CID: 281260
• PubChem ID: 76244
• Update Time: 2025-04-19

2,6-bis(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol,2-hydroxy-
• 2,6-Bis(hydroxymethyl)phenol
• 2,6-DIMETHYLOLPHENOL
• 2,6-Dimethylolphenolneat
• m-Xylene-2,alpha,alpha'-triol
• EN300-314507
• NS00021997
• 1,3-Benzenedimethanol, 2-hydroxy-
• 2937-59-9
• UNII-F544Q2F96E
• 2,6-Dimethylol phenol
• SCHEMBL196227
• EINECS 220-919-2
• F544Q2F96E
• DTXSID80183603
• 2,6-di-(hydroxymethyl)phenol
• InChI=1/C8H10O3/c9-4-6-2-1-3-7(5-10)8(6)11/h1-3,9-11H,4-5H2
• M-XYLENE-.ALPHA.,.ALPHA.'-DIOL, 2-HYDROXY-
• Q27277650
• 2-HYDROXY-M-XYLENE-.ALPHA.,.ALPHA.'-DIOL
• PHENALLOY 2175
• 2, 6-bis(hydroxymethyl)phenol
• DECTVMOFPJKFOZ-UHFFFAOYSA-
• 2,6-bis(hydroxymethyl)phenol

• MDL： MFCD03792731
• Inchi： 1S/C8H10O3/c9-4-6-2-1-3-7(5-10)8(6)11/h1-3,9-11H,4-5H2
• InChI Key： DECTVMOFPJKFOZ-UHFFFAOYSA-N
• SMILES： OC1C(CO)=CC=CC=1CO

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.334
• Boiling Point: 335.5°Cat760mmHg
• Flash Point: 170.8°C
• Refractive Index: 1.628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols